Cas no 111900-31-3 (1,3-Cyclopentanedicarboxylicacid, 1-amino-, (1S,3S)-)

1,3-Cyclopentanedicarboxylicacid, 1-amino-, (1S,3S)- structure

111900-31-3 structure

Product Name:1,3-Cyclopentanedicarboxylicacid, 1-amino-, (1S,3S)-

CAS No:111900-31-3

MF:C₇H₁₁NO₄

MW:173.166542291641

MDL:MFCD00153760

CID:129461

PubChem ID:6604704

Update Time:2025-11-02

1,3-Cyclopentanedicarboxylicacid, 1-amino-, (1S,3S)- Chemical and Physical Properties

Names and Identifiers

- 1,3-Cyclopentanedicarboxylicacid, 1-amino-, (1S,3S)-
- (1S,3r)-acpd
- (1S,3S)-1-AMINOCYCLOPENTANE-1,3-DICARBOXYLIC ACID
- (+/-)-1-aminocyclopentane-trans-1,3-dicarboxylic acid
- (1R,2S,7R,8S)-tricyclo[6.2.1.02,7]undeca-4,9-diene-3,6-dione
- (1RS,4SR,4aRS,8aSR)-1,4,4a,8a-tetrahydro[1,4]methanonaphthalen-5,8-dione
- (1SR,2SR,7RS,8RS)-tricyclo[6.2.1.02,7]undeca-4,9-diene-3
- 1 4 4A 8A-TETRAHYDRO-ENDO-1 4-METHANO-
- 1,4,4A,8A-tetrahydro-endo-1,4-methano-naphthalene
- endo-Tricyclo[6.2.1.02,7]undeca-4,9-diene-3,6-dione
- norbornenoquinone
- Nsc196244
- RHENIUM(IV) OXIDE
- (1S,3S)-ACPD
- TRANS-(1S,3R)-ACPD
- (1S)-1α-Amino-1,3α-cyclopentanedicarboxylic acid
- (1S,3R)-1-Amino-1,3-cyclopentanedicarboxylic acid
- (1S,3R)-1-AMINOCYCLOPENTANE-1,3-DICARBOXYLIC ACID
- TRANS-(1S,3R)-1-AMINO-1,3-CYCLOPENTANEDICARBOXYLIC ACID
- 1R,3S-ACPD
- 1S,3S-ACPD
- (+/-)-trans-ACPD
- SR-01000597676
- SCHEMBL481144
- A824378
- 111900-31-3
- BDBM50004863
- NCGC00024488-01
- NCGC00024488-02
- NCGC00024487-01
- Tocris-0186
- Q27458657
- InChI=1/C7H11NO4/c8-7(6(11)12)2-1-4(3-7)5(9)10/h4H,1-3,8H2,(H,9,10)(H,11,12)/t4-,7-/m0/s1
- 1R,3R-ACPD
- M01251
- (1S,3S)-1-Amino-cyclopentane-1,3-dicarboxylic acid
- 477331-06-9
- AKOS006273106
- 67684-64-4
- Cis-1-aminocyclopentane-1,3-dicarboxylic acid
- Tocris-0284
- 1S, 3R-ACPD
- (+/-)-1-AMINOCYCLOPENTANE-cis-1,3-DICARBOXYLIC ACID
- Tocris-0187
- SR-01000597676-1
- MFCD00153759
- 1-Amino-cyclopentane-1,3-dicarboxylic acid(cis-(1S,3S)-ACPD)
- CHEMBL29726
- 1-Amino-cyclopentane-1,3-dicarboxylic acid (APCD)
- YFYNOWXBIBKGHB-FFWSUHOLSA-
- 39026-63-6
- MDL： MFCD00153760
- Inchi： 1S/C7H11NO4/c8-7(6(11)12)2-1-4(3-7)5(9)10/h4H,1-3,8H2,(H,9,10)(H,11,12)/t4-,7-/m0/s1
- InChI Key： YFYNOWXBIBKGHB-FFWSUHOLSA-N
- SMILES： OC([C@@]1(CC[C@H](C(=O)O)C1)N)=O

Computed Properties

Exact Mass: 173.06883
Monoisotopic Mass: 173.06880783g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -3.2
Topological Polar Surface Area: 101Å²

Experimental Properties

Color/Form: White solid
Solubility: ethanol: 0.24 mg/mL
PSA: 100.62
LogP: 0.35350
Solubility: Soluble in ethanol

1,3-Cyclopentanedicarboxylicacid, 1-amino-, (1S,3S)- Security Information

WGK Germany：3
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： 26-36
RTECS：GY4060000
Hazardous Material Identification：
Risk Phrases：R20/21/22
Safety Term：S26-36

1,3-Cyclopentanedicarboxylicacid, 1-amino-, (1S,3S)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Cooke Chemical	LN7892557-1g	(1S,3S)-1-aminocyclopentane-1	111900-31-3	3-dicarboxylicacid	1g	RMB 17600.00	2025-02-21
Cooke Chemical	LN7892557-5g	(1S,3S)-1-aminocyclopentane-1	111900-31-3	3-dicarboxylicacid	5g	RMB 52932.00	2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1562339-1g	(1S,3S)-1-aminocyclopentane-1,3-dicarboxylic acid	111900-31-3	98%	1g	￥26400.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1562339-5g	(1S,3S)-1-aminocyclopentane-1,3-dicarboxylic acid	111900-31-3	98%	5g	￥99247.00	2024-08-09

1,3-Cyclopentanedicarboxylicacid, 1-amino-, (1S,3S)- Related Literature

1. Stereoselective synthesis of (S?)-MPPG, (S)-MTPG and (S?)-(+)-αM4CPG from (R)-4-hydroxyphenylglycine

Dawei Ma,Hongqi Tian J. Chem. Soc. Perkin Trans. 1 1997 3493
2. Excitatory amino acids

Mark G. Moloney Nat. Prod. Rep. 1998 15 205
3. Amines and amides

Michael North J. Chem. Soc. Perkin Trans. 1 1998 2959
4. Excitatory amino acids

Mark G. Moloney Nat. Prod. Rep. 1999 16 485
5. Polyketide β-branching: diversity, mechanism and selectivity

P. D. Walker,A. N. M. Weir,C. L. Willis,M. P. Crump Nat. Prod. Rep. 2021 38 723

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1,3-Cyclopentanedicarboxylicacid, 1-amino-, (1S,3S)-

Comprehensive Guide to 1,3-Cyclopentanedicarboxylic acid, 1-amino-, (1S,3S)- (CAS No. 111900-31-3)

1,3-Cyclopentanedicarboxylic acid, 1-amino-, (1S,3S)- (CAS No. 111900-31-3) is a specialized chiral compound with significant applications in pharmaceutical research and fine chemical synthesis. This stereospecific derivative of cyclopentanedicarboxylic acid features both carboxylic acid and amino functional groups, making it a versatile building block for drug discovery and asymmetric synthesis. The (1S,3S) configuration ensures its utility in creating enantiomerically pure compounds, a critical factor in modern medicinal chemistry.

The growing demand for chiral intermediates in pharmaceutical development has placed compounds like 1,3-Cyclopentanedicarboxylic acid, 1-amino-, (1S,3S)- at the forefront of research. With the global market for chiral chemicals projected to exceed $100 billion by 2025, this compound's role in producing stereoselective APIs (Active Pharmaceutical Ingredients) is increasingly valuable. Researchers frequently search for "chiral building blocks for drug synthesis" or "1,3-disubstituted cyclopentane derivatives," reflecting its importance in cutting-edge therapeutic development.

From a chemical perspective, the 1,3-Cyclopentanedicarboxylic acid scaffold offers unique conformational constraints that influence molecular recognition in biological systems. The presence of both hydrogen bond donors (amino group) and acceptors (carboxyl groups) enables diverse interactions with target proteins, explaining its popularity in structure-activity relationship (SAR) studies. Recent publications highlight its use in designing GPCR modulators and enzyme inhibitors, particularly in neurological and metabolic disorder research.

In synthetic applications, this compound serves as a precursor for constrained peptidomimetics – molecules that mimic peptide structures while offering improved metabolic stability. The rigid cyclopentane ring reduces conformational flexibility, a property highly sought after in peptide-based drug design. Industry trends show increasing searches for "cyclopentane amino acid derivatives" and "non-proteinogenic amino acid synthesis," underscoring its relevance in contemporary medicinal chemistry.

The stereochemistry of (1S,3S)-1-amino-1,3-cyclopentanedicarboxylic acid is particularly valuable for creating diastereomerically pure compounds. This characteristic addresses one of the most common search queries in synthetic chemistry: "how to control stereochemistry in complex molecules." Pharmaceutical companies frequently employ such chiral auxiliaries to develop drugs with optimized pharmacokinetic profiles and reduced side effects.

Environmental and regulatory considerations have also shaped interest in this compound. As researchers seek "green chemistry alternatives for chiral synthesis," the potential of 1,3-Cyclopentanedicarboxylic acid derivatives as biodegradable templates gains attention. Its structural features allow for derivatization without heavy metal catalysts, aligning with the industry's shift toward sustainable pharmaceutical manufacturing practices.

Analytical characterization of 1,3-Cyclopentanedicarboxylic acid, 1-amino-, (1S,3S)- typically involves advanced techniques like chiral HPLC and NMR spectroscopy. These methods verify the compound's high enantiomeric excess (ee), a critical quality parameter that responds to frequent search terms like "how to determine chiral purity" and "HPLC methods for amino acid analysis." The compound's well-defined spectral signatures make it valuable as an analytical reference standard.

Emerging applications in material science have expanded the utility of this compound beyond pharmaceuticals. Its ability to form hydrogen-bonded networks has sparked interest in designing functional organic materials, responding to growing searches for "bio-based smart materials." Researchers are exploring its derivatives for potential use in molecular recognition systems and supramolecular assemblies.

The synthesis and handling of (1S,3S)-1-amino-1,3-cyclopentanedicarboxylic acid require specialized knowledge, as evidenced by frequent technical queries about "storage conditions for amino dicarboxylic acids" and "protection strategies for bifunctional compounds." Proper handling maintains the compound's stability and prevents racemization, ensuring its effectiveness in sensitive applications like asymmetric catalysis.

Market analysis indicates steady growth in demand for high-purity chiral compounds like this one, driven by the pharmaceutical industry's need for enantioselective synthesis. Patent literature reveals its incorporation in various drug candidates, particularly those targeting CNS disorders and pain management. This aligns with trending searches for "new approaches to neurological drug development" and "non-opioid analgesic research."

In conclusion, 1,3-Cyclopentanedicarboxylic acid, 1-amino-, (1S,3S)- represents a sophisticated tool in modern chemical research. Its unique structural features address multiple current challenges in drug discovery, material science, and green chemistry. As the scientific community continues to explore its potential, this compound remains at the intersection of innovation and practical application, answering critical needs in both academic and industrial settings.